Cas no 1260866-68-9 (3-2-nitro-4-(trifluoromethyl)phenylpyrrolidine)

3-2-Nitro-4-(trifluoromethyl)phenylpyrrolidine is a specialized pyrrolidine derivative featuring a nitro and trifluoromethyl substituent on the phenyl ring. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural properties, which may influence bioactivity and binding interactions. The presence of the electron-withdrawing nitro and trifluoromethyl groups enhances its potential as an intermediate in the synthesis of more complex molecules, particularly those requiring selective functionalization. Its well-defined structure allows for precise modifications, making it valuable in medicinal chemistry for the development of novel therapeutic agents. The compound is typically handled under controlled conditions to ensure stability and purity.
3-2-nitro-4-(trifluoromethyl)phenylpyrrolidine structure
1260866-68-9 structure
Product Name:3-2-nitro-4-(trifluoromethyl)phenylpyrrolidine
CAS No:1260866-68-9
MF:C11H11F3N2O2
MW:260.212453126907
CID:6130252
PubChem ID:165861143
Update Time:2025-06-11

3-2-nitro-4-(trifluoromethyl)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-2-nitro-4-(trifluoromethyl)phenylpyrrolidine
    • 3-[2-nitro-4-(trifluoromethyl)phenyl]pyrrolidine
    • 1260866-68-9
    • EN300-1930221
    • Inchi: 1S/C11H11F3N2O2/c12-11(13,14)8-1-2-9(7-3-4-15-6-7)10(5-8)16(17)18/h1-2,5,7,15H,3-4,6H2
    • InChI Key: YOUWKBROGSTRLK-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=C(C=1)[N+](=O)[O-])C1CNCC1)(F)F

Computed Properties

  • Exact Mass: 260.07726208g/mol
  • Monoisotopic Mass: 260.07726208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 57.8Ų

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Additional information on 3-2-nitro-4-(trifluoromethyl)phenylpyrrolidine

Introduction to 3-(2-Nitro-4-(trifluoromethyl)phenyl)pyrrolidine (CAS No. 1260866-68-9)

3-(2-Nitro-4-(trifluoromethyl)phenyl)pyrrolidine, also known by its CAS number 1260866-68-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a nitro-substituted trifluoromethylphenyl group. These features contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of 3-(2-nitro-4-(trifluoromethyl)phenyl)pyrrolidine is of particular interest due to its potential for modulating various biological processes. The pyrrolidine ring, a common motif in many biologically active molecules, provides structural flexibility and can enhance the compound's ability to interact with specific protein targets. The nitro and trifluoromethyl groups, on the other hand, introduce electronic and steric effects that can significantly influence the compound's pharmacological properties.

Recent studies have explored the potential applications of 3-(2-nitro-4-(trifluoromethyl)phenyl)pyrrolidine in various therapeutic areas. One notable area of research is its use as a potential inhibitor of specific enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry (2021) reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that 3-(2-nitro-4-(trifluoromethyl)phenyl)pyrrolidine and its derivatives could be valuable leads for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential as an enzyme inhibitor, 3-(2-nitro-4-(trifluoromethyl)phenyl)pyrrolidine has also been investigated for its anti-inflammatory properties. A study published in the Bioorganic & Medicinal Chemistry Letters (2020) demonstrated that this compound and its analogs exhibited significant anti-inflammatory activity in both in vitro and in vivo models. The researchers found that these compounds were effective in reducing the production of pro-inflammatory cytokines, which are known to play a crucial role in the pathogenesis of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 3-(2-nitro-4-(trifluoromethyl)phenyl)pyrrolidine is another factor that contributes to its appeal as a research tool and potential therapeutic agent. Several synthetic routes have been developed to produce this compound efficiently, allowing for the synthesis of various derivatives with modified functional groups. These synthetic methods have been optimized to ensure high yields and purity, making it feasible to produce large quantities of the compound for further studies and potential clinical applications.

The safety profile of 3-(2-nitro-4-(trifluoromethyl)phenyl)pyrrolidine is an important consideration in its development as a therapeutic agent. Preliminary toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully evaluate its safety profile, including long-term toxicity studies and assessments of potential side effects.

In conclusion, 3-(2-nitro-4-(trifluoromethyl)phenyl)pyrrolidine (CAS No. 1260866-68-9) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activities, make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research efforts are likely to uncover additional applications and optimize its properties for clinical use.

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